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Compound of Interest

Compound Name: Catharanthine Sulfate
Cat. No.: B15615270
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for catharanthine
sulfate, a pivotal precursor in the synthesis of potent anti-cancer agents vinblastine and
vincristine. The following sections detail its mass spectrometry, nuclear magnetic resonance,
and infrared spectroscopy characteristics, offering valuable data and experimental insights for
researchers in medicinal chemistry, natural product synthesis, and drug development.

Mass Spectrometry (MS) Data

Mass spectrometry is a critical tool for the structural elucidation and quantification of
catharanthine and its derivatives. Electrospray ionization (ESI) is a commonly employed
technique, often coupled with tandem mass spectrometry (MS/MS) for detailed fragmentation
analysis.

Table 1: Mass Spectrometry Data for Catharanthine
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Parameter Value Source

Molecular Formula C21H24N202 PubChem
Molecular Weight 336.4 g/mol PubChem
Monoisotopic Mass 336.1838 Da PubChem
Precursor lon (M+H)* m/z 337.19 PubChem

Table 2: MS/MS Fragmentation of Catharanthine (as [M+H]*)

The fragmentation pattern of catharanthine provides key structural information. The most
abundant fragment ion typically corresponds to the loss of the carbomethoxy group and
subsequent rearrangements.

Fragment lons Relative
Precursor lon (m/z) Source
(m/z) Abundance
337.19 144.08 High PubChem
93.07 Medium PubChem
173.11 Low PubChem
337.19 Low (Precursor) PubChem

Experimental Protocol: LC-MS/MS for Catharanthine
Quantification

This protocol outlines a general method for the quantification of catharanthine in biological
matrices, adapted from established procedures for vinca alkaloids.[1][2]

Sample Preparation:
e To 100 pL of plasma, add an appropriate internal standard (e.g., a deuterated analog).

o Precipitate proteins by adding 300 pL of acetonitrile.
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Vortex the mixture for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in 100 pL of the mobile phase.

Chromatographic Conditions:

Column: C18 column (e.g., 2.1 x 50 mm, 3.5 pum).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 pL.

Mass Spectrometry Conditions:

 lonization Mode: Positive Electrospray lonization (ESI+).
e Scan Mode: Selected Reaction Monitoring (SRM).

e Transitions:

o Catharanthine: m/z 337.4 -~ 144.2[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data

While specific, publicly available, quantitative NMR data for catharanthine sulfate is limited,
data for the free base provides a close approximation. The presence of the sulfate salt is
expected to cause minor shifts in the signals of nearby protons and carbons, particularly those
close to the basic nitrogen atoms.

Table 3: Predicted *H NMR Chemical Shifts for Catharanthine
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Note: These are predicted values and may differ from experimental results. The spectrum of a
crude extract of Catharanthus roseus leaves shows signals corresponding to catharanthine.[3]

Proton Predicted Chemical Shift (ppm)
Aromatic Protons 70-75

Olefinic Proton ~5.9

Methoxy Protons ~3.7

Aliphatic Protons 1.0-4.0

Table 4: Predicted 3C NMR Chemical Shifts for Catharanthine

Note: These are predicted values and may differ from experimental results.

Carbon Predicted Chemical Shift (ppm)
Carbonyl Carbon ~175

Aromatic Carbons 110 - 140

Olefinic Carbons 120 - 140

Methoxy Carbon ~52

Aliphatic Carbons 20 - 60

Experimental Protocol: NMR Spectroscopy of
Catharanthine Sulfate

Sample Preparation:

e Dissolve 5-10 mg of catharanthine sulfate in a suitable deuterated solvent (e.g., DMSO-de
or MeOD).

e Transfer the solution to a 5 mm NMR tube.

Instrument Parameters:
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e Spectrometer: 400 MHz or higher.
e Experiments: *H, 3C, COSY, HSQC, and HMBC for full structural assignment.
o Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Infrared (IR) Spectroscopy Data

The IR spectrum of catharanthine sulfate will exhibit characteristic absorption bands
corresponding to its functional groups. The presence of the sulfate ion will introduce strong
absorption bands in the 1250-1100 cm~* and 680-610 cm~! regions.

Table 5: Characteristic IR Absorption Bands for Catharanthine Sulfate

Wavenumber (cm~?) Functional Group
~3400 (broad) N-H stretch (indole)
3100-3000 C-H stretch (aromatic)
2980-2850 C-H stretch (aliphatic)
~1730 C=0 stretch (ester)
~1620 C=C stretch (alkene)
1600-1450 C=C stretch (aromatic)
1250-1100 S=0 stretch (sulfate)
~1200 C-O stretch (ester)
~1100 C-N stretch

680-610 0-S-0 bend (sulfate)

Experimental Protocol: Attenuated Total Reflectance
(ATR)-FTIR Spectroscopy

Sample Preparation:

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15615270/docs?utm_src=pdf-body#spectroscopic-profile-of-catharanthine-sulfate-a-technical-guide
https://www.benchchem.com/product/b15615270/docs?utm_src=pdf-body#spectroscopic-profile-of-catharanthine-sulfate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Place a small amount of the solid catharanthine sulfate sample directly onto the ATR
crystal.

Instrument Parameters:

e Spectrometer: FTIR spectrometer equipped with an ATR accessory.

e Scan Range: 4000-400 cm™1.

e Resolution: 4 cm~1.

e Number of Scans: 16-32.

o Background: A background spectrum should be collected prior to sample analysis.

Visualizations
Catharanthine Biosynthesis Pathway

The following diagram illustrates the key steps in the biosynthesis of catharanthine from
strictosidine.
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Click to download full resolution via product page

Caption: Simplified biosynthetic pathway of catharanthine.

Analytical Workflow for Spectroscopic Analysis

This workflow outlines a general procedure for the spectroscopic analysis of an alkaloid like
catharanthine sulfate.
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Caption: General workflow for the spectroscopic analysis of alkaloids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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